Cas no 827585-99-9 (Propanamide, N-(5-amino-2-pyridinyl)-2,2-dimethyl-)

Propanamide, N-(5-amino-2-pyridinyl)-2,2-dimethyl- structure
827585-99-9 structure
Product Name:Propanamide, N-(5-amino-2-pyridinyl)-2,2-dimethyl-
CAS No:827585-99-9
MF:C10H15N3O
MW:193.245601892471
CID:683628
PubChem ID:43144550
Update Time:2025-04-19

Propanamide, N-(5-amino-2-pyridinyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(5-amino-2-pyridinyl)-2,2-dimethyl-
    • N-(5-aminopyridin-2-yl)-2,2-dimethylpropanamide
    • DTXSID80655537
    • SCHEMBL1163357
    • FNALDGVGTOAKGU-UHFFFAOYSA-N
    • 827585-99-9
    • N(5-aminopyridin-2-yl)-2,2-dimethylpropanamide
    • Inchi: 1S/C10H15N3O/c1-10(2,3)9(14)13-8-5-4-7(11)6-12-8/h4-6H,11H2,1-3H3,(H,12,13,14)
    • InChI Key: FNALDGVGTOAKGU-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC1C=CC(=CN=1)N

Computed Properties

  • Exact Mass: 193.121512110g/mol
  • Monoisotopic Mass: 193.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68Ų
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